![molecular formula C10H14O B3021363 4-Ethylphenethyl alcohol CAS No. 22545-13-7](/img/structure/B3021363.png)
4-Ethylphenethyl alcohol
Overview
Description
4-Ethylphenethyl alcohol, also known as 4-ethylphenylethanol, is a compound with the molecular formula C10H14O . It has a molecular weight of 150.21756 .
Molecular Structure Analysis
The molecular structure of 4-Ethylphenethyl alcohol consists of a phenyl group (a six-membered aromatic ring) attached to an ethyl group (a two-carbon chain) via an alcohol functional group (an oxygen atom bonded to a hydrogen atom) . Infrared spectroscopy of alcohols typically shows a distinctive O-H stretch in the range of 3300 to 3400 cm^-1, indicating the presence of an alcohol functional group .Chemical Reactions Analysis
Alcohols, including 4-Ethylphenethyl alcohol, can undergo a variety of chemical reactions. These include conversion into alkyl halides, conversion into tosylates, dehydration to yield alkenes, and conversion into esters . The specific reactions that 4-Ethylphenethyl alcohol undergoes would depend on the reaction conditions and the presence of other reactants.Scientific Research Applications
Chemical Structure and Properties
4-Ethylphenethyl alcohol, also known as β-Ethylphenethyl alcohol, has the molecular formula C10H14O and a molecular weight of 150.2176 . It’s a type of organic compound that plays a significant role in various research applications .
Synthesis Methods
The synthesis of alcohols like 4-Ethylphenethyl alcohol encompasses traditional and modern approaches such as hydration of alkenes, reduction of carbonyl compounds, and catalytic processes . These methods are crucial for producing this compound for various applications.
Physical Properties
Understanding the physical properties of 4-Ethylphenethyl alcohol, such as solubility, boiling points, and acidity, is crucial for predicting its behavior in chemical reactions and designing synthetic strategies .
Chemical Reactivity
4-Ethylphenethyl alcohol exhibits diverse chemical reactivity, including common transformations like dehydration and oxidation to more specialized reactions such as esterification and ether formation . This reactivity makes it a valuable compound in various fields of research.
Olfaction Research
4-Ethylphenethyl alcohol is recognized for its floral odor, which makes it valuable in olfactory studies to understand the molecular basis of scent perception and the olfactory system . It’s used in various research applications, particularly in the field of olfaction .
Synthetic Intermediate in Chemistry
As a synthetic intermediate, 4-Ethylphenethyl alcohol is used in the synthesis of a wide range of complex molecules and materials . Its unique chemical properties and versatile reactivity make it an indispensable building block in chemistry .
Applications in Pharmaceuticals
Alcohols like 4-Ethylphenethyl alcohol have applications in the pharmaceutical industry . They are used in the synthesis of various drugs and medicinal compounds .
Applications in Materials Science
4-Ethylphenethyl alcohol also finds applications in materials science . It’s used in the synthesis of various materials, showcasing its versatility and importance in various fields .
Safety and Hazards
The safety data sheet for phenethyl alcohol, a related compound, indicates that it is harmful if swallowed and causes serious eye irritation . It is recommended to wash hands and any exposed skin thoroughly after handling, and to avoid eating, drinking, or smoking when using this product . Similar precautions would likely apply to 4-Ethylphenethyl alcohol.
Future Directions
Research on alcohol and its effects is a broad and active field. Future directions could include further investigation into the health effects of alcohol consumption, the development of new treatment methods for alcohol dependence, and the exploration of the societal consequences of alcohol use . As for 4-Ethylphenethyl alcohol specifically, future research could focus on elucidating its synthesis methods, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties.
Mechanism of Action
Target of Action
4-Ethylphenethyl alcohol, also known as 2-(4-ethylphenyl)ethanol, is a type of alcohol. The primary targets of alcohols are various neurotransmitters such as gamma-aminobutyric acid (GABA), glutamate, dopamine, serotonin, and endogenous opioids .
Mode of Action
Alcohols, including 4-Ethylphenethyl alcohol, act on these neurotransmitters in a complex manner. They are both a GABA agonist and a glutamate N-methyl-d-aspartate (NMDA) receptor antagonist .
Pharmacokinetics
The elimination of alcohol from the body occurs primarily through metabolism (92-98% of dose) by hepatic alcohol dehydrogenase (ADH) and a microsomal enzyme, denoted CYP2E1 . Only between 2 and 10% of the dose of alcohol is excreted unchanged in urine, breath, and in sweat/perspiration .
properties
IUPAC Name |
2-(4-ethylphenyl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O/c1-2-9-3-5-10(6-4-9)7-8-11/h3-6,11H,2,7-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNUYBEOUXPOHNW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40202622 | |
Record name | 1-(3-Ethylphenyl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40202622 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethylphenethyl alcohol | |
CAS RN |
22545-13-7, 54264-96-9 | |
Record name | 4-Ethylbenzeneethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=22545-13-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(3-Ethylphenyl)ethanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054264969 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(3-Ethylphenyl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40202622 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(4-ethylphenyl)ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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